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Compound of Interest

Compound Name: Acid-PEG3-C2-Boc

Cat. No.: B605139

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACSs) have emerged as a revolutionary therapeutic
modality designed to hijack the cell's natural protein degradation machinery to eliminate
disease-causing proteins.[1] These heterobifunctional molecules consist of two ligands
connected by a chemical linker: one binds to a target protein of interest (POI), and the other
recruits an E3 ubiquitin ligase.[1] The linker is a critical component that influences the efficacy,
solubility, and cell permeability of the PROTAC.[2] Among the various types of linkers, those
based on polyethylene glycol (PEG) have become a cornerstone of PROTAC design due to
their ability to enhance solubility and optimize the formation of the ternary complex (POI-
PROTAC-E3 ligase).[2]

This document provides detailed application notes and protocols for the use of Acid-PEG3-C2-
Boc, a bifunctional linker, in the synthesis of PROTACSs. This linker features a carboxylic acid
group for amide bond formation with an amine-functionalized ligand and a Boc-protected amine
for subsequent coupling to a second ligand, offering a versatile and efficient tool for PROTAC
development.

Physicochemical Properties of Acid-PEG3-C2-Boc

A clear understanding of the linker's properties is crucial for its effective application.
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Property

Value

Chemical Name

(Boc-amino)-PEG3-C2-carboxylic acid

2,2-Dimethyl-4-ox0-3,8,11,14-tetraoxa-5-

azaheptadecan-17-oic acid, 12-[(tert-

Synonyms ) . .
Butoxycarbonyl)amino]-4,7,10-trioxadodecanoic
acid

CAS Number 1347750-75-7

Molecular Formula C14H27NO7

Molecular Weight 321.37 g/mol

Appearance Colorless to light yellow liquid

Purity 298% (HPLC)

Storage Conditions

Store at<-10 °C

PROTAC-Mediated Protein Degradation Pathway

The following diagram illustrates the mechanism of action of PROTACSs, which recruit a target

protein to an E3 ubiquitin ligase for subsequent ubiquitination and degradation by the

proteasome.
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Step 1: Couple Acid-PEG3-C2-Boc
to Amine-containing Ligand 1
(e.g., E3 Ligase Ligand)
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Step 3: Couple to Carboxylic Acid-
containing Ligand 2
(e.g., POI Ligand)
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(e.g., LC-MS, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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